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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylacetonitrile

An In-Depth Technical Guide to the Commercial Sourcing of 2,3,6-Trifluorophenylacetonitrile
for Advanced Research and Development

For researchers, medicinal chemists, and professionals in drug development, the integrity of a
starting material is the bedrock of successful discovery. 2,3,6-Trifluorophenylacetonitrile
(CAS No. 114152-21-5), a key fluorinated building block, is no exception. Its strategic
importance in the synthesis of novel pharmaceutical and agrochemical agents demands a
rigorous approach to sourcing. This guide moves beyond a simple supplier list, offering a
comprehensive framework for understanding the manufacturing landscape, evaluating
commercial sources, and ensuring the quality of this critical intermediate.

The Molecule: Properties and Synthetic Landscape

2,3,6-Trifluorophenylacetonitrile is an organic compound with the molecular formula
CsHaF3N and a molecular weight of 171.12 g/mol .[1][2] It typically presents as a colorless to
pale yellow liquid.[3][4] The trifluorinated phenyl ring and the reactive nitrile group make it a
versatile intermediate in organic synthesis, particularly for creating complex molecules in drug
discovery programs.[5][6]

Common Synthesis Route

Understanding the synthesis of 2,3,6-Trifluorophenylacetonitrile is paramount for anticipating
potential impurities. A prevalent commercial method involves the nucleophilic substitution of a
benzyl halide with a cyanide salt. Specifically, 2,3,6-trifluorobenzyl chloride is reacted with
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sodium cyanide, often in the presence of a phase-transfer catalyst, to yield the desired product.

[7]

Reactants Reaction Conditions

2,3,6-Trifluorobenzyl Chloride Sodium Cyanide (NaCN) Solvent (e.g., Water/Ether) Phase-Transfer Catalyst Heat (90-100°C)
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Sodium Chloride (NaCl) 2,3,6-Trifluorophenylacetonitrile

Click to download full resolution via product page
Caption: Common synthesis pathway for 2,3,6-Trifluorophenylacetonitrile.

This process can introduce impurities such as unreacted starting materials, byproducts from
side reactions, or residual solvent and catalyst. Therefore, a robust analytical assessment of
any procured material is not just recommended, but essential.

Commercial Supplier Landscape and Evaluation

A multitude of chemical suppliers offer 2,3,6-Trifluorophenylacetonitrile, ranging from large
distributors to specialized fine chemical producers. The key challenge lies in selecting a
supplier that provides not only the material itself but also the requisite quality, documentation,
and reliability for a research or development pipeline.

Identified Commercial Suppliers

The following table summarizes a selection of commercial suppliers. Purity levels are typically
>95-97%, but should always be verified by the lot-specific Certificate of Analysis (CoA).
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Supplier

CAS Number

Reported Purity

Notes

Sigma-Aldrich

114152-21-5

97%

Marketed through
Ambeed, Inc.[8]

Fluorochem

114152-21-5

95%

Provides detailed
hazard and transport

information.[9]

ChemScene

114152-21-5

295%

Offers services
including custom
synthesis and
commercial

production.[1]

Advanced
ChemBlocks

114152-21-5

97%

Provides IUPAC name
and SMILES string for

verification.[10]

AiFChem

114152-21-5

97%

Lists detailed safety
information and
hazard statements.
[11]

A Framework for Supplier Qualification

Selecting a supplier should be a systematic process. For critical research applications,

especially those intended for eventual clinical development, a multi-stage evaluation is

necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

chemscene.com [chemscene.com]
2,3,6-TRIFLUOROPHENYLACETONITRILE | 114152-21-5 [chemicalbook.com]
chembk.com [chembk.com]

1.
2.
3.
o 4. CAS 220141-74-2: 2,4,5-Trifluorophenylacetonitrile [cymitquimica.com]
5. 2,4,5-Trifluorophenylacetonitrile (220141-74-2) for sale [vulcanchem.com]
6.

Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies -
PMC [pmc.ncbi.nlm.nih.gov]

e 7. prepchem.com [prepchem.com]
e 8. 2-(2,3,6-Trifluorophenyl)acetonitrile | 114152-21-5 [sigmaaldrich.com]
e 9. fluorochem.co.uk [fluorochem.co.uk]

e 10. 2-(2,3,6-Trifluorophenyl)acetonitrile 97% | CAS: 114152-21-5 | AChemBlock
[achemblock.com]

e 11.114152-21-5 | 2-(2,3,6-Trifluorophenyl)acetonitrile - AIFChem [aifchem.com]

 To cite this document: BenchChem. [Commercial suppliers of 2,3,6-
Trifluorophenylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047490#commercial-suppliers-of-2-3-6-
trifluorophenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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